12-(Acetyloxy)-15,20-dihydro-15,20-dihydroxy-4-methyl-4,8-secosenecionan-8,11,16-trione
12-(Acetyloxy)-15,20-dihydro-15,20-dihydroxy-4-methyl-4,8-secosenecionan-8,11,16-trione
Brand Name:
Vulcanchem
CAS No.:
16958-31-9
VCID:
VC0231995
InChI:
InChI=1S/C21H31NO9/c1-12-10-21(28,13(2)23)19(27)30-16-7-9-22(5)8-6-15(17(16)25)11-29-18(26)20(12,4)31-14(3)24/h6,12-13,16,23,28H,7-11H2,1-5H3/b15-6-/t12-,13?,16-,20-,21?/m1/s1
SMILES:
CC1CC(C(=O)OC2CCN(CC=C(C2=O)COC(=O)C1(C)OC(=O)C)C)(C(C)O)O
Molecular Formula:
C9H7ClO2S
Molecular Weight:
441.5 g/mol
12-(Acetyloxy)-15,20-dihydro-15,20-dihydroxy-4-methyl-4,8-secosenecionan-8,11,16-trione
CAS No.: 16958-31-9
Main Products
VCID: VC0231995
Molecular Formula: C9H7ClO2S
Molecular Weight: 441.5 g/mol
| CAS No. | 16958-31-9 |
|---|---|
| Product Name | 12-(Acetyloxy)-15,20-dihydro-15,20-dihydroxy-4-methyl-4,8-secosenecionan-8,11,16-trione |
| Molecular Formula | C9H7ClO2S |
| Molecular Weight | 441.5 g/mol |
| IUPAC Name | [(1R,6R,7R,11Z)-4-hydroxy-4-(1-hydroxyethyl)-6,7,14-trimethyl-3,8,17-trioxo-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-en-7-yl] acetate |
| Standard InChI | InChI=1S/C21H31NO9/c1-12-10-21(28,13(2)23)19(27)30-16-7-9-22(5)8-6-15(17(16)25)11-29-18(26)20(12,4)31-14(3)24/h6,12-13,16,23,28H,7-11H2,1-5H3/b15-6-/t12-,13?,16-,20-,21?/m1/s1 |
| Standard InChIKey | MPJBVZKNLCGQHF-HOVRZMKWSA-N |
| Isomeric SMILES | C[C@@H]1CC(C(=O)O[C@@H]2CCN(C/C=C(\C2=O)/COC(=O)[C@]1(C)OC(=O)C)C)(C(C)O)O |
| SMILES | CC1CC(C(=O)OC2CCN(CC=C(C2=O)COC(=O)C1(C)OC(=O)C)C)(C(C)O)O |
| Canonical SMILES | CC1CC(C(=O)OC2CCN(CC=C(C2=O)COC(=O)C1(C)OC(=O)C)C)(C(C)O)O |
| PubChem Compound | 6441405 |
| Last Modified | Nov 11 2021 |
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